Cas no 868979-20-8 (4-methoxy-3-methyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-3-methyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide
• CAS No: 868979-20-8
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 6485983
• Update Time: 2025-06-07

4-methoxy-3-methyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-methyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide
• 4-methoxy-3-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]benzenesulfonamide

• Inchi： 1S/C18H21N3O3S/c1-13-5-4-10-21-12-15(20-18(13)21)8-9-19-25(22,23)16-6-7-17(24-3)14(2)11-16/h4-7,10-12,19H,8-9H2,1-3H3
• InChI Key： YTCSAMFYYUFYDN-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CN3C(=N2)C(C)=CC=C3)(=O)=O)=CC=C(OC)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-methoxy-3-methyl-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide

4-Methoxy-3-Methyl-N-(2-{8-Methylimidazo[1,2-a]pyridin-2-yl}Ethyl)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No 868979-20-8, known as 4-methoxy-3-methyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of sulfonamides, which are widely explored for their role in modulating various biological processes. The benzene ring at the core of this molecule is substituted with a methoxy group at position 4 and a methyl group at position 3, contributing to its electronic properties and bioavailability.

The imidazo[1,2-a]pyridine moiety attached to the sulfonamide group is a heterocyclic structure that plays a crucial role in enhancing the compound's pharmacokinetic profile. Recent studies have highlighted the importance of such bicyclic structures in improving drug-target binding affinity and reducing off-target effects. The methyl group on the imidazo[1,2-a]pyridine ring further modulates the electronic environment, potentially influencing the compound's activity in biological systems.

One of the most intriguing aspects of this compound is its ability to interact with specific biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). Research conducted in 2023 has demonstrated that 4-methoxy-3-methyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide exhibits potent inhibitory activity against certain kinases involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

Moreover, the sulfonamide group is known for its ability to form hydrogen bonds with amino acid residues in protein binding pockets, enhancing the compound's bioactivity. Studies have shown that this functional group contributes significantly to the compound's stability and solubility, which are critical factors for drug delivery.

In terms of synthesis, researchers have employed a variety of strategies to construct this complex molecule. A common approach involves a multi-step synthesis pathway that includes nucleophilic aromatic substitution and coupling reactions. The optimization of these steps has been crucial in achieving high yields and maintaining the integrity of the molecule's functional groups.

Recent advancements in computational chemistry have also provided valuable insights into the structure-function relationship (SAR) of this compound. Molecular docking studies have revealed that subtle modifications to the methoxy or methyl groups can significantly alter its binding affinity to target proteins. These findings are essential for guiding further optimization efforts aimed at improving therapeutic efficacy.

Another area of interest is the compound's pharmacokinetic profile. Preclinical studies indicate that it exhibits favorable absorption and distribution properties, making it a promising candidate for oral administration. However, further research is required to fully understand its metabolism and excretion pathways.

In conclusion, 4-methoxy-3-methyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide represents a compelling example of how structural diversity can be leveraged to design novel therapeutic agents. Its unique combination of functional groups and heterocyclic structures positions it as a valuable tool in drug discovery research.